2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole

• CAS No.: 848591-89-9
• Product Name: 2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrrole
• Molecular Formula: C17H20N4
• Molecular Weight: 280.37 g/mol
• IUPAC Name: 2-methyl-5-(6-phenylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• Standard InChI: InChI=1S/C17H20N4/c1-20-9-14-11-21(12-15(14)10-20)17-8-7-16(18-19-17)13-5-3-2-4-6-13/h2-8,14-15H,9-12H2,1H3
• Standard InChIKey: GTMRUYCIJSNXGB-UHFFFAOYSA-N
• SMILES: CN1CC2CN(CC2C1)C3=NN=C(C=C3)C4=CC=CC=C4
• Canonical SMILES: CN1CC2CN(CC2C1)C3=NN=C(C=C3)C4=CC=CC=C4
• Appearance: Solid powder
• Description: A-582941 is a positive allosteric modulator.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-methyl-5-(6-phenyl-pyridazin-3-yl)octahydro-pyrrolo(3,4-c)pyrrole; A-582941
• Reference: 1: Potasiewicz A, Kos T, Ravazzini F, Puia G, Arias HR, Popik P, Nikiforuk A. Pro-cognitive activity in rats of 3-furan-2-yl-N-p-tolyl-acrylamide, a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. Br J Pharmacol. 2015 Nov;172(21):5123-35. doi: 10.1111/bph.13277. Erratum in: Br J Pharmacol. 2016 Jan;173(2):411. PubMed PMID: 26276349; PubMed Central PMCID: PMC4687805.; 2: Nikiforuk A, Kos T, Hołuj M, Potasiewicz A, Popik P. Positive allosteric modulators of alpha 7 nicotinic acetylcholine receptors reverse ketamine-induced schizophrenia-like deficits in rats. Neuropharmacology. 2016 Feb;101:389-400. doi: 10.1016/j.neuropharm.2015.07.034. PubMed PMID: 26232639.; 3: Medeiros R, Castello NA, Cheng D, Kitazawa M, Baglietto-Vargas D, Green KN, Esbenshade TA, Bitner RS, Decker MW, LaFerla FM. α7 Nicotinic receptor agonist enhances cognition in aged 3xTg-AD mice with robust plaques and tangles. Am J Pathol. 2014 Feb;184(2):520-9. doi: 10.1016/j.ajpath.2013.10.010. PubMed PMID: 24269557.; 4: Thomsen MS, Mikkelsen JD. Type I and II positive allosteric modulators differentially modulate agonist-induced up-regulation of α7 nicotinic acetylcholine receptors. J Neurochem. 2012 Oct;123(1):73-83. doi: 10.1111/j.1471-4159.2012.07876.x. PubMed PMID: 22804734.; 5: Thomsen MS, El-Sayed M, Mikkelsen JD. Differential immediate and sustained memory enhancing effects of alpha7 nicotinic receptor agonists and allosteric modulators in rats. PLoS One. 2011;6(11):e27014. doi: 10.1371/journal.pone.0027014. PubMed PMID: 22096516; PubMed Central PMCID: PMC3212529.; 6: Kohlhaas KL, Bitner RS, Gopalakrishnan M, Rueter LE. Effects of α7 nicotinic acetylcholine receptor agonists on antipsychotic efficacy in a preclinical mouse model of psychosis. Psychopharmacology (Berl). 2012 Apr;220(4):823-33. doi: 10.1007/s00213-011-2535-6. PubMed PMID: 22038534.; 7: Gopalakrishnan SM, Philip BM, Gronlien JH, Malysz J, Anderson DJ, Gopalakrishnan M, Warrior U, Burns DJ. Functional characterization and high-throughput screening of positive allosteric modulators of α7 nicotinic acetylcholine receptors in IMR-32 neuroblastoma cells. Assay Drug Dev Technol. 2011 Dec;9(6):635-45. doi: 10.1089/adt.2010.0319. PubMed PMID: 21309712.; 8: Leung K. 2-[(11)C]Methyl-5-[6-phenylpyridazine-3-yl]octahydropyrrolo[3,4-c]pyrrole. 2010 Oct 12 [updated 2011 Jan 14]. Molecular Imaging and Contrast Agent Database (MICAD) [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2004-2013. Available from http://www.ncbi.nlm.nih.gov/books/NBK51667/ PubMed PMID: 21290619.; 9: Tanibuchi Y, Wu J, Toyohara J, Fujita Y, Iyo M, Hashimoto K. Characterization of [(3)H]CHIBA-1001 binding to alpha7 nicotinic acetylcholine receptors in the brain from rat, monkey, and human. Brain Res. 2010 Aug 12;1348:200-8. doi: 10.1016/j.brainres.2010.06.008. PubMed PMID: 20537987.; 10: Christensen DZ, Mikkelsen JD, Hansen HH, Thomsen MS. Repeated administration of alpha7 nicotinic acetylcholine receptor (nAChR) agonists, but not positive allosteric modulators, increases alpha7 nAChR levels in the brain. J Neurochem. 2010 Aug;114(4):1205-16. doi: 10.1111/j.1471-4159.2010.06845.x. PubMed PMID: 20533993.; 11: Parikh V, Ji J, Decker MW, Sarter M. Prefrontal beta2 subunit-containing and alpha7 nicotinic acetylcholine receptors differentially control glutamatergic and cholinergic signaling. J Neurosci. 2010 Mar 3;30(9):3518-30. doi: 10.1523/JNEUROSCI.5712-09.2010. PubMed PMID: 20203212; PubMed Central PMCID: PMC2864641.; 12: Toyohara J, Ishiwata K, Sakata M, Wu J, Nishiyama S, Tsukada H, Hashimoto K. In vivo evaluation of alpha7 nicotinic acetylcholine receptor agonists [11C]A-582941 and [11C]A-844606 in mice and conscious monkeys. PLoS One. 2010 Feb 1;5(2):e8961. doi: 10.1371/journal.pone.0008961. PubMed PMID: 20126539; PubMed Central PMCID: PMC2813863.; 13: Briggs CA, Grønlien JH, Curzon P, Timmermann DB, Ween H, Thorin-Hagene K, Kerr P, Anderson DJ, Malysz J, Dyhring T, Olsen GM, Peters D, Bunnelle WH, Gopalakrishnan M. Role of channel activation in cognitive enhancement mediated by alpha7 nicotinic acetylcholine receptors. Br J Pharmacol. 2009 Nov;158(6):1486-94. doi: 10.1111/j.1476-5381.2009.00426.x. PubMed PMID: 19845675; PubMed Central PMCID: PMC2795215.; 14: Bitner RS, Nikkel AL, Markosyan S, Otte S, Puttfarcken P, Gopalakrishnan M. Selective alpha7 nicotinic acetylcholine receptor activation regulates glycogen synthase kinase3beta and decreases tau phosphorylation in vivo. Brain Res. 2009 Apr 10;1265:65-74. doi: 10.1016/j.brainres.2009.01.069. PubMed PMID: 19230830.; 15: Redrobe JP, Nielsen EØ, Christensen JK, Peters D, Timmermann DB, Olsen GM. Alpha7 nicotinic acetylcholine receptor activation ameliorates scopolamine-induced behavioural changes in a modified continuous Y-maze task in mice. Eur J Pharmacol. 2009 Jan 5;602(1):58-65. doi: 10.1016/j.ejphar.2008.09.035. PubMed PMID: 18848931.; 16: Thomsen MS, Mikkelsen JD, Timmermann DB, Peters D, Hay-Schmidt A, Martens H, Hansen HH. The selective alpha7 nicotinic acetylcholine receptor agonist A-582941 activates immediate early genes in limbic regions of the forebrain: Differential effects in the juvenile and adult rat. Neuroscience. 2008 Jun 23;154(2):741-53. doi: 10.1016/j.neuroscience.2008.03.083. PubMed PMID: 18495359.; 17: Hu M, Waring JF, Gopalakrishnan M, Li J. Role of GSK-3beta activation and alpha7 nAChRs in Abeta(1-42)-induced tau phosphorylation in PC12 cells. J Neurochem. 2008 Aug;106(3):1371-7. doi: 10.1111/j.1471-4159.2008.05483.x. PubMed PMID: 18485099.; 18: Tietje KR, Anderson DJ, Bitner RS, Blomme EA, Brackemeyer PJ, Briggs CA, Browman KE, Bury D, Curzon P, Drescher KU, Frost JM, Fryer RM, Fox GB, Gronlien JH, Håkerud M, Gubbins EJ, Halm S, Harris R, Helfrich RJ, Kohlhaas KL, Law D, Malysz J, Marsh KC, Martin RL, Meyer MD, Molesky AL, Nikkel AL, Otte S, Pan L, Puttfarcken PS, Radek RJ, Robb HM, Spies E, Thorin-Hagene K, Waring JF, Ween H, Xu H, Gopalakrishnan M, Bunnelle WH. Preclinical characterization of A-582941: a novel alpha7 neuronal nicotinic receptor agonist with broad spectrum cognition-enhancing properties. CNS Neurosci Ther. 2008 Spring;14(1):65-82. doi: 10.1111/j.1527-3458.2008.00037.x. Review. PubMed PMID: 18482100.; 19: Bitner RS, Bunnelle WH, Anderson DJ, Briggs CA, Buccafusco J, Curzon P, Decker MW, Frost JM, Gronlien JH, Gubbins E, Li J, Malysz J, Markosyan S, Marsh K, Meyer MD, Nikkel AL, Radek RJ, Robb HM, Timmermann D, Sullivan JP, Gopalakrishnan M. Broad-spectrum efficacy across cognitive domains by alpha7 nicotinic acetylcholine receptor agonism correlates with activation of ERK1/2 and CREB phosphorylation pathways. J Neurosci. 2007 Sep 26;27(39):10578-87. PubMed PMID: 17898229.; 20: Buccafusco JJ, Terry AV Jr, Decker MW, Gopalakrishnan M. Profile of nicotinic acetylcholine receptor agonists ABT-594 and A-582941, with differential subtype selectivity, on delayed matching accuracy by young monkeys. Biochem Pharmacol. 2007 Oct 15;74(8):1202-11. PubMed PMID: 17706609.
• PubChem Compound: 11173546
• Last Modified: Nov 11 2021